Cas no 2580182-39-2 (Methyl 5-cyclopentylpiperidine-2-carboxylate)

• Product Name: Methyl 5-cyclopentylpiperidine-2-carboxylate
• CAS No: 2580182-39-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6086195
• PubChem ID: 165894579
• Update Time: 2025-05-19

Methyl 5-cyclopentylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580182-39-2
• EN300-7444617
• methyl 5-cyclopentylpiperidine-2-carboxylate
• Methyl 5-cyclopentylpiperidine-2-carboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)11-7-6-10(8-13-11)9-4-2-3-5-9/h9-11,13H,2-8H2,1H3
• InChI Key： UNCSVLHTOAJCGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CN1)C1CCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5-cyclopentylpiperidine-2-carboxylate

Methyl 5-cyclopentylpiperidine-2-carboxylate (CAS No. 2580182-39-2): A Versatile Chemical Building Block

Methyl 5-cyclopentylpiperidine-2-carboxylate (CAS No. 2580182-39-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a cyclopentylpiperidine core, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable scaffold for drug discovery and material science applications.

The compound's molecular structure combines a piperidine ring with a cyclopentyl substituent at the 5-position and a methyl ester group at the 2-position. This arrangement provides multiple sites for chemical modification, making Methyl 5-cyclopentylpiperidine-2-carboxylate particularly useful in medicinal chemistry. Researchers frequently employ this compound in the development of CNS-active drugs, as the piperidine moiety is commonly found in neurological therapeutics.

Recent trends in chemical research highlight growing interest in nitrogen-containing heterocycles, with piperidine derivatives like Methyl 5-cyclopentylpiperidine-2-carboxylate being particularly sought after. The pharmaceutical industry values these compounds for their potential in addressing current healthcare challenges, including the development of novel neuromodulators and receptor-targeting agents. The compound's structural versatility allows for diverse synthetic transformations, enabling the creation of libraries of potential drug candidates.

From a synthetic chemistry perspective, Methyl 5-cyclopentylpiperidine-2-carboxylate offers several advantages. The ester functionality can be readily hydrolyzed to the corresponding carboxylic acid or reduced to the alcohol, while the cyclopentyl group provides steric bulk that can influence molecular conformation and binding properties. These characteristics make it an attractive starting material for the preparation of more complex molecular architectures.

The compound's applications extend beyond pharmaceuticals. Materials scientists have explored its potential in creating specialty polymers and coordination complexes. The rigid piperidine-cyclopentyl structure can impart desirable physical properties to polymeric materials, while the nitrogen atom serves as a potential coordination site for metal ions in catalytic systems.

Quality control of Methyl 5-cyclopentylpiperidine-2-carboxylate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain the compound's stability over extended periods.

Market demand for specialty chemical intermediates like Methyl 5-cyclopentylpiperidine-2-carboxylate has been steadily increasing, driven by growth in the pharmaceutical and biotechnology sectors. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, catering to the needs of drug discovery programs worldwide.

Environmental and safety considerations for handling Methyl 5-cyclopentylpiperidine-2-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

The future outlook for piperidine-based compounds remains positive, with Methyl 5-cyclopentylpiperidine-2-carboxylate positioned as a valuable tool in chemical synthesis. As drug discovery efforts continue to target complex biological systems, the demand for sophisticated building blocks like this compound is expected to grow. Its combination of structural features and synthetic flexibility makes it likely to remain relevant in various chemical research applications.

For researchers seeking alternatives or related compounds, structural analogs might include various substituted piperidine carboxylates or cycloalkylpiperidine derivatives. The choice of specific intermediate often depends on the desired pharmacological profile or material properties in the final application.